Cas no 21133-81-3 (2-(4-bromophenyl)-4-methylpentane-2,4-diol)
21133-81-3 structure
Product Name:2-(4-bromophenyl)-4-methylpentane-2,4-diol
CAS No:21133-81-3
MF:C12H17BrO2
MW:273.166183233261
CID:1402367
PubChem ID:210211
Update Time:2025-04-20
2-(4-bromophenyl)-4-methylpentane-2,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromophenyl)-4-methylpentane-2,4-diol
- RD 6003
- BRN 2108770
- 21133-81-3
- DTXSID30943456
- p-Bromophenyl-1-methyl-1-dimethyl-3,3 propanediol-1,3
- 2,4-Pentanediol, 2-(p-bromophenyl)-4-methyl-
-
- Inchi: 1S/C12H17BrO2/c1-11(2,14)8-12(3,15)9-4-6-10(13)7-5-9/h4-7,14-15H,8H2,1-3H3
- InChI Key: VVNFRLVEGCQIMB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C)(CC(C)(C)O)O
Computed Properties
- Exact Mass: 272.04121
- Monoisotopic Mass: 272.04119g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
2-(4-bromophenyl)-4-methylpentane-2,4-diol Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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